Cas no 1519732-43-4 (1-(5-Formylpyridin-2-yl)-1H-pyrazole-4-carboxamide)

• Product Name: 1-(5-Formylpyridin-2-yl)-1H-pyrazole-4-carboxamide
• CAS No: 1519732-43-4
• MF: C₁₀H₈N₄O₂
• MW: 216.19612121582
• CID: 5465848
• PubChem ID: 80631963
• Update Time: 2025-05-24

1-(5-Formylpyridin-2-yl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(5-Formylpyridin-2-yl)-1H-pyrazole-4-carboxamide
• Z1415925891

• Inchi： 1S/C10H8N4O2/c11-10(16)8-4-13-14(5-8)9-2-1-7(6-15)3-12-9/h1-6H,(H2,11,16)
• InChI Key： JFXSAXQDLDAYRW-UHFFFAOYSA-N
• SMILES： O=C(C1C=NN(C=1)C1C=CC(C=O)=CN=1)N

Computed Properties

• Exact Mass: 216.06472551 g/mol
• Monoisotopic Mass: 216.06472551 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 90.9
• Molecular Weight: 216.20

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 1-(5-Formylpyridin-2-yl)-1H-pyrazole-4-carboxamide

1-(5-Formylpyridin-2-yl)-1H-pyrazole-4-carboxamide

1-(5-Formylpyridin-2-yl)-1H-pyrazole-4-carboxamide is a compound with the CAS number 1519732-43-4, which has garnered significant attention in the field of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development. The molecule consists of a pyrazole ring fused with a pyridine moiety, both of which are integral to its biological activity and chemical reactivity.

The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is a common structural motif in many bioactive compounds. Its presence in 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxamide contributes to the molecule's ability to interact with various biological targets, such as enzymes and receptors. The pyridine ring, on the other hand, introduces additional electronic and steric effects that enhance the compound's stability and bioavailability.

Recent studies have highlighted the potential of 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxamide as a lead compound in the development of novel therapeutic agents. For instance, researchers have explored its role as an inhibitor of certain kinases, which are key players in cellular signaling pathways associated with cancer and inflammatory diseases. The carboxamide group attached to the pyrazole ring is particularly important for hydrogen bonding interactions, which are critical for binding to protein targets.

In addition to its biological activity, the synthesis of 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxamide has been optimized through various methodologies. One approach involves the condensation of aldehydes with amidoximes in the presence of appropriate catalysts, followed by cyclization to form the pyrazole ring. This method not only ensures high yields but also allows for fine-tuning of the substituents on the pyridine ring, enabling the exploration of structure–activity relationships.

The formyl group on the pyridine ring adds another layer of functionality to this compound. It can participate in additional chemical reactions, such as alkylation or acylation, providing avenues for further modification and diversification of the molecule. This flexibility makes 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxamide a valuable building block in medicinal chemistry.

From an analytical standpoint, 1-(5-formylpyridin-2-y...